Piperidin-3-yl-methanesulfonamide
Overview
Description
Piperidin-3-yl-methanesulfonamide is a compound with the IUPAC name 3-piperidinylmethanesulfonamide . It has a molecular weight of 178.26 . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for Piperidin-3-yl-methanesulfonamide is 1S/C6H14N2O2S/c7-11(9,10)5-6-2-1-3-8-4-6/h6,8H,1-5H2,(H2,7,9,10) . This indicates that the compound contains carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S) atoms .Physical And Chemical Properties Analysis
Piperidin-3-yl-methanesulfonamide is a powder that is stored at room temperature . It has a molecular weight of 178.26 .Scientific Research Applications
Beta(3) Agonists in Biological Activity
A study by Hu et al. (2001) explored novel (4-piperidin-1-yl)-phenyl sulfonamides, focusing on their activity on the human beta(3)-adrenergic receptor. These compounds, including piperidin-3-yl-methanesulfonamide derivatives, demonstrated significant potential as full agonists at the beta(3) receptor, indicating a valuable pathway for further pharmacological exploration in this domain (Hu et al., 2001).
Antidepressant and Pro-Cognitive Properties
Canale et al. (2016) investigated the N-alkylation of arylsulfonamide derivatives of (aryloxy)ethyl piperidines, revealing their potential as selective 5-HT7 receptor ligands. The study highlighted two compounds, including a piperidin-3-yl-methanesulfonamide derivative, showing notable antidepressant-like and pro-cognitive properties. This suggests their therapeutic potential in treating CNS disorders (Canale et al., 2016).
Antimicrobial Activity in Agriculture
Vinaya et al. (2009) synthesized several piperidine derivatives, including 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine, to investigate their antimicrobial properties. These compounds demonstrated significant efficacy against bacterial and fungal pathogens affecting tomato plants, pointing towards their potential agricultural applications (Vinaya et al., 2009).
Antibacterial Study
Khalid et al. (2016) conducted a study on N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, revealing moderate to significant antibacterial activity. This research underscores the potential of piperidin-3-yl-methanesulfonamide in developing new antibacterial agents (Khalid et al., 2016).
Antiallergic Agents
Shigenaga et al. (1993) synthesized N-[4-[4-(1H-indol-3-yl)piperidinoalkyl]-2-thiazolyl]alkanesulfonamides, including variants of piperidin-3-yl-methanesulfonamide. These compounds showed promise as antiallergic agents, with one compound, FK613, selected for further development due to its potent activity and safety profile (Shigenaga et al., 1993).
Safety and Hazards
Future Directions
Piperidine derivatives, including Piperidin-3-yl-methanesulfonamide, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
piperidin-3-ylmethanesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O2S/c7-11(9,10)5-6-2-1-3-8-4-6/h6,8H,1-5H2,(H2,7,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVSCEWQFNYYHBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CS(=O)(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Piperidin-3-yl-methanesulfonamide | |
CAS RN |
1206969-70-1 |
Source
|
| Record name | piperidin-3-ylmethanesulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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